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Compound of Interest

Compound Name: 1,6-Heptadiyne

Cat. No.: B051785

Prepared for: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the alkyne isomers with the
molecular formula C7H12, which aligns with the general formula for alkynes (CrnHz2n-2). While the
requested molecular formula was C7Hes, it is highly probable that this was a typographical error,
as C7Hs has a degree of unsaturation of four, which is uncharacteristic for simple acyclic
alkynes. This guide will primarily focus on the isomers of C7H12 and will also briefly discuss the
theoretical structural possibilities for alkyne isomers of C7Hs.

Alkyne Isomers of C7H12

The molecular formula C7H12 corresponds to a variety of structural isomers of alkynes, which
can be categorized based on their carbon skeleton: heptynes, methylhexynes,
dimethylpentynes, and ethylpentynes. These isomers can be further classified as either
terminal or internal alkynes, a distinction that significantly influences their chemical reactivity.

Physicochemical Properties of C7Hi2 Alkyne Isomers

The following tables summarize the key physicochemical properties of the known acyclic
alkyne isomers of C7H12. These properties are crucial for their separation, identification, and
application in synthesis.

Table 1: Heptyne Isomers
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o . Density Refractiv
IUPAC CAS Boiling Melting
Structure . . (g/mL at e Index
Name Number Point (°C) Point (°C)
25°C) (n%°/D)
CH3(CH2)a
1-Heptyne cech 628-71-7 99-100[1] -81[1] 0.733[1] 1.408[1]
CHs(CH2)3
2-Heptyne 1119-65-9  110-111[2] - 0.745[2] 1.423[2]
C=CCHs
CHsCH=2C
3-Heptyne  H2C=CCH:2 2586-89-2  105-106[3] -130.5 0.741[3] 1.4225(3]
CHs
Table 2: Methylhexyne Isomers
. . Density Refractiv
IUPAC CAS Boiling Melting
Structure . . (g/mL at e Index
Name Number Point (°C) Point (°C)
25°C) (n%°/D)
CHsCH:zC
3-Methyl-1- 40276-93-
H2CH(CHs) 85 - 0.710 1.402
hexyne 5
C=CH
CHsCH:2C
4-Methyl-1-
H(CH3)CHz2  3901-79-9 93-94 - 0.723 1.409
hexyne
C=CH
(CHs)2CHC
5-Methyl-1-
H2CH2C=C  2203-80-7 91[4] -124 0.728[5] 1.407[5]
hexyne
H
CHsCH=2C
4-Methyl-2- 20198-49-
H(CHs)C= 99.54[6] -107.6[6] 0.7341[6] 1.4144]6]
hexyne 6
CCHs
5-Methyl-2-  (CH3):CHC  53566-37-
102[7] -92.9[7] 0.738[7] 1.4150[7]
hexyne H2C=CCHs 3
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Table 3: Dimethylpentyne Isomers

o . Density Refractiv
IUPAC CAS Boiling Melting
Structure . . (g/mL at e Index
Name Number Point (°C) Point (°C)
25°C) (n2°/D)
3,3- CHsCH2C(
Dimethyl-1- CHs)2C=C 926-75-0 77-78 0.713 1.402
pentyne H
4,4-
_ (CH3)sCCH  13361-63-
Dimethyl-1- 73 -75[8] 0.715[8] 1.403[8]
2C=CH 2
pentyne
4,4-
] (CH3s)sCC=
Dimethyl-2- 999-78-0 83[2] 0.718[2] 1.4085[2]
CCHs
pentyne
Table 4: Ethylpentyne Isomers
. . Density Refractiv
IUPAC CAS Boiling Melting
Structure . . (g/mL at e Index
Name Number Point (°C) Point (°C)
25°C) (n%°/D)
3-Ethyl-1-  (CHsCH2)2  21020-26-
88[3] 0.725[3] 1.404[3]
pentyne CHC=CH 8

Isomer Classification of C7Hi2 Alkynes

The structural diversity of C7H12 alkynes can be visualized through a classification diagram

based on their carbon skeleton.
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Heptynes

3-Heptyne

2-Heptyne

1-Heptyne

Methylhexynes

5-Methyl-2-hexyne

4-Methyl-2-hexyne

5-Methyl-1-hexyne

4-Methyl-1-hexyne

3-Methyl-1-hexyne

Dimethylpentynes

4,4-Dimethyl-2-pentyne

4,4-Dimethyl-1-pentyne

3,3-Dimethyl-1-pentyne

Ethylpentynes

3-Ethyl-1-pentyne
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Acetylene

1. NaNHz: in lig. NHs >

Sodium Acetylide | 5 cHs(CHz)«Br

1-Bromopentane

1. n-BuLi in THF, -78 °C

1-Pentyne

Need Custom

Lithium Pentynide

______ 2-Hexyne (analogue for 2-Heptyne)
lodomethane [~~~

Click to download full resolution via product page

Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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